Cas no 1804881-46-6 (Methyl 2-chloro-6-fluoro-4-methylbenzoate)

Methyl 2-chloro-6-fluoro-4-methylbenzoate structure
1804881-46-6 structure
Product Name:Methyl 2-chloro-6-fluoro-4-methylbenzoate
CAS No:1804881-46-6
MF:C9H8ClFO2
MW:202.610025405884
CID:4953738
Update Time:2023-08-22

Methyl 2-chloro-6-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-chloro-6-fluoro-4-methylbenzoate
    • Inchi: 1S/C9H8ClFO2/c1-5-3-6(10)8(7(11)4-5)9(12)13-2/h3-4H,1-2H3
    • InChI Key: YSRFALQJSNIGGG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C=C(C=1C(=O)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3

Methyl 2-chloro-6-fluoro-4-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Methyl 2-chloro-6-fluoro-4-methylbenzoate
1804881-46-6 97%
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494.40 USD 2021-06-21
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